Cas no 901006-33-5 (3-(4-chlorophenyl)-1-(4-methylphenyl)pyrazolo[4,3-c]quinoline)

• Product Name: 3-(4-chlorophenyl)-1-(4-methylphenyl)pyrazolo[4,3-c]quinoline
• CAS No: 901006-33-5
• MF: C₂₃H₁₆ClN₃
• MW: 369.846243858337
• CID: 5976894
• PubChem ID: 20852880
• Update Time: 2025-07-27

3-(4-chlorophenyl)-1-(4-methylphenyl)pyrazolo[4,3-c]quinoline Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-1-(4-methylphenyl)pyrazolo[4,3-c]quinoline
• F3407-1612
• AKOS001804826
• 3-(4-chlorophenyl)-1-(p-tolyl)-1H-pyrazolo[4,3-c]quinoline
• 3-(4-chlorophenyl)-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline
• 901006-33-5

• Inchi： 1S/C23H16ClN3/c1-15-6-12-18(13-7-15)27-23-19-4-2-3-5-21(19)25-14-20(23)22(26-27)16-8-10-17(24)11-9-16/h2-14H,1H3
• InChI Key： JUSRLSLOHSKGNR-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C2N(C3=CC=C(C)C=C3)N=C(C3=CC=C(Cl)C=C3)C=2C=1

Computed Properties

• Exact Mass: 369.1032752g/mol
• Monoisotopic Mass: 369.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-chlorophenyl)-1-(4-methylphenyl)pyrazolo[4,3-c]quinoline

Professional Introduction to Compound with CAS No. 901006-33-5 and Product Name: 3-(4-chlorophenyl)-1-(4-methylphenyl)pyrazolo[4,3-c]quinoline

The compound with the CAS number 901006-33-5 and the product name 3-(4-chlorophenyl)-1-(4-methylphenyl)pyrazolo[4,3-c]quinoline represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the quinoline derivatives, a class of molecules known for their broad spectrum of biological activities. The structural features of this compound, particularly the presence of a pyrazole ring fused with a quinoline core, contribute to its unique pharmacological properties, making it a promising candidate for further research and development in medicinal chemistry.

Quinoline derivatives have long been recognized for their therapeutic potential, with several well-known drugs being derived from this chemical class. The introduction of additional functional groups, such as the 4-chlorophenyl and 4-methylphenyl substituents in 3-(4-chlorophenyl)-1-(4-methylphenyl)pyrazolo[4,3-c]quinoline, enhances its interaction with biological targets, potentially leading to improved efficacy and selectivity. The pyrazole moiety further modulates the electronic properties of the molecule, influencing its binding affinity and metabolic stability.

Recent studies have highlighted the importance of quinoline-based compounds in the development of novel therapeutic agents. For instance, modifications in the quinoline scaffold have led to the discovery of compounds with anti-inflammatory, antiviral, and anticancer properties. The compound 3-(4-chlorophenyl)-1-(4-methylphenyl)pyrazolo[4,3-c]quinoline is being investigated for its potential role in modulating enzyme activity and receptor binding. Its unique structural configuration suggests that it may interfere with key biological pathways involved in disease progression.

The 4-chlorophenyl group in the molecule is particularly noteworthy due to its ability to enhance lipophilicity and improve membrane permeability. This feature is crucial for drug candidates that need to cross biological barriers efficiently. Additionally, the 4-methylphenyl substituent contributes to steric hindrance, which can optimize binding interactions with target proteins. These structural elements collectively contribute to the compound's pharmacokinetic profile, making it a compelling subject for further exploration.

In vitro studies have demonstrated promising results regarding the biological activity of 3-(4-chlorophenyl)-1-(4-methylphenyl)pyrazolo[4,3-c]quinoline. Initial assays indicate that it exhibits inhibitory effects on certain enzymes and receptors relevant to various diseases. For example, preliminary data suggests that this compound may interfere with kinases involved in cancer cell proliferation. Furthermore, its interaction with other cellular targets could make it useful in treating inflammatory conditions by modulating immune responses.

The synthesis of 3-(4-chlorophenyl)-1-(4-methylphenyl)pyrazolo[4,3-c]quinoline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the desired functional groups while maintaining structural integrity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the complex heterocyclic framework of this compound.

The potential applications of this compound extend beyond oncology and inflammation research. Its unique chemical properties make it a versatile scaffold for designing molecules with targeted therapeutic effects. Researchers are exploring its potential in treating neurological disorders by investigating its interactions with neurotransmitter receptors. Additionally, its ability to modulate metabolic pathways suggests that it could be beneficial in managing metabolic diseases such as diabetes.

As research progresses, computational modeling and molecular dynamics simulations are being increasingly utilized to predict the behavior of 3-(4-chlorophenyl)-1-(4-methylphenyl)pyrazolo[4,3-c]quinoline in biological systems. These tools help researchers understand how the compound interacts with its targets at an atomic level, providing insights that guide further optimization efforts. By integrating experimental data with computational predictions, scientists can accelerate the development process and improve the likelihood of discovering novel therapeutic agents.

The safety profile of 3-(4-chlorophenyl)-1-(4-methylphenyl)pyrazolo[4,3-c]quinoline is under rigorous evaluation through toxicological studies. Preliminary assessments indicate that the compound exhibits moderate solubility in organic solvents but limited bioavailability in aqueous environments. This property profile suggests that formulation strategies will be essential for achieving optimal therapeutic concentrations in vivo. Further studies are needed to assess long-term toxicity and potential side effects before clinical trials can be initiated.

The role of CAS No. 901006-33-5 as an identifier for this compound underscores its significance in scientific literature and regulatory databases. This standardized classification ensures accurate documentation and facilitates communication among researchers worldwide. As more studies emerge detailing the pharmacological properties of this molecule, its inclusion in databases will provide valuable resources for future research endeavors.

In conclusion,3-(4-chlorophenyl)-1-(4-methylphenyl)pyrazolo[4,3-c]quinoline represents a promising advancement in pharmaceutical chemistry due to its unique structural features and demonstrated biological activity. The presence of functional groups such as 4-chlorophenyl and 4-methylphenyl, along with its pyrazole-quinoline core structure, contributes significantly to its potential therapeutic applications across multiple disease areas including cancer and inflammation-related disorders.